Cas no 333364-15-1 (7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
• CAS No: 333364-15-1
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 301831
• PubChem ID: 20498221
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
• 7-oxabicyclo[4.1.0]heptane-5-carboxylic acid
• SCHEMBL11146792
• 333364-15-1
• 7-OXABICYCLO[4.1.0]HEPTANE-2-CARBOXYLIC ACID
• DTXSID00608121

• Inchi： 1S/C7H10O3/c8-7(9)4-2-1-3-5-6(4)10-5/h4-6H,1-3H2,(H,8,9)
• InChI Key： QWNDOKYLUAYAGF-UHFFFAOYSA-N
• SMILES： O1C2CCCC(C(=O)O)C12

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes